Cas no 843673-66-5 (1,2,4-OXADIAZOLE, 3-[(4-BROMOPHENYL)METHYL]-5-METHYL-)

• Product Name: 1,2,4-OXADIAZOLE, 3-[(4-BROMOPHENYL)METHYL]-5-METHYL-
• CAS No: 843673-66-5
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• MDL: MFCD20486758
• CID: 3177543
• PubChem ID: 23404141
• Update Time: 2025-10-28

1,2,4-OXADIAZOLE, 3-[(4-BROMOPHENYL)METHYL]-5-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-OXADIAZOLE, 3-[(4-BROMOPHENYL)METHYL]-5-METHYL-
• DB-165168
• 843673-66-5
• 3-[(4-bromophenyl)methyl]-5-methyl-1,2,4-oxadiazole
• AKOS015960226
• MFCD20486758
• 3-(4-Bromobenzyl)-5-methyl-1,2,4-oxadiazole
• SCHEMBL10197292

• MDL： MFCD20486758
• Inchi： 1S/C10H9BrN2O/c1-7-12-10(13-14-7)6-8-2-4-9(11)5-3-8/h2-5H,6H2,1H3
• InChI Key： KYEHXGWKDRTGRQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1=NOC(C)=N1

Computed Properties

• Exact Mass: 251.98983Da
• Monoisotopic Mass: 251.98983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1,2,4-OXADIAZOLE, 3-[(4-BROMOPHENYL)METHYL]-5-METHYL-

1,2,4-Oxadiazole, 3-[(4-Bromophenyl)methyl]-5-methyl-

The compound with CAS No. 843673-66-5, commonly referred to as 1,2,4-Oxadiazole, 3-[(4-Bromophenyl)methyl]-5-methyl-, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The 1,2,4-Oxadiazole core is a versatile structure that has been extensively studied due to its unique electronic properties and potential applications in various industries.

1,2,4-Oxadiazole derivatives are known for their ability to act as ligands in coordination chemistry and as building blocks in the synthesis of advanced materials. The presence of the (4-Bromophenyl)methyl group at position 3 and a methyl group at position 5 introduces steric and electronic effects that can significantly influence the compound's reactivity and stability. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of anti-tumor agents and antibiotics. Researchers have found that the bromine substituent at the para position of the phenyl ring enhances the molecule's ability to interact with biological targets, making it a promising candidate for medicinal chemistry applications.

In terms of synthesis, 1,2,4-Oxadiazole derivatives can be prepared through various methods, including condensation reactions involving carbonyl compounds and nitrogen-containing precursors. The specific synthesis of 1,2,4-Oxadiazole, 3-[(4-Bromophenyl)methyl]-5-methyl- involves a multi-step process that includes nucleophilic substitution and cyclization reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research and industrial applications.

The electronic properties of this compound have also been explored in depth. Computational studies using density functional theory (DFT) have revealed that the oxadiazole ring exhibits a high degree of conjugation, which contributes to its stability and reactivity. The methyl groups at positions 3 and 5 further modulate the electronic distribution within the molecule, making it suitable for use in organic electronics. For instance, this compound has been investigated as a potential candidate for organic light-emitting diodes (OLEDs) due to its ability to emit light upon excitation.

Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis routes for 1,2,4-Oxadiazole derivatives. Researchers have successfully utilized microwave-assisted synthesis and catalytic systems to reduce reaction times and minimize waste generation. These eco-friendly methods not only enhance the scalability of production but also align with global efforts to promote sustainable chemical practices.

In addition to its chemical applications, 1,2,4-Oxadiazole derivatives have found utility in analytical chemistry as sensors for detecting various analytes such as metal ions and gases. The bromine substituent in this compound enhances its sensitivity towards certain analytes due to its electron-withdrawing nature. This property makes it a valuable tool in environmental monitoring and quality control applications.

The toxicity profile of 1,2,Bromophenyl)methyl]-5-methyl- has also been evaluated in recent studies. Experimental data indicate that while the compound exhibits moderate cytotoxicity against certain cancer cell lines due to its interaction with cellular machinery involved in DNA repair processes; it shows low toxicity towards non-cancerous cells under controlled conditions. These findings underscore its potential as a selective anti-tumor agent.

Furthermore,1,Bromophenyl)methyl]-5-methyl- has been explored as an intermediate in the synthesis of more complex molecules with advanced functionalities. Its ability to undergo various post-synthetic modifications makes it a valuable building block for constructing libraries of compounds with diverse biological activities.

In conclusion,1,Bromophenyl)methyl]-5-methyl-, with CAS No. 843673-66-5,is a versatile compound with promising applications across multiple disciplines.The combination of its unique chemical structure,the influence of substituents,and recent advancements in synthesis techniques positions this compound as a key player in contemporary chemical research.The ongoing exploration into its properties will undoubtedly lead to new discoveries that further expand its utility in both academic and industrial settings.